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Compound of Interest

Compound Name: CN128 hydrochloride

Cat. No.: B2661524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CN128 hydrochloride is an orally active and selective iron chelator investigated for its

therapeutic potential in conditions of iron overload, such as β-thalassemia.[1][2] Iron chelation

therapy is a crucial intervention in managing excess iron levels that can otherwise lead to

significant cellular damage through the generation of reactive oxygen species (ROS) via the

Fenton reaction. CN128's mechanism of action involves binding to excess iron, thereby

preventing its participation in harmful oxidative processes. This document provides detailed

protocols for the preparation of CN128 hydrochloride stock solutions for both in vitro and in

vivo research applications, along with relevant technical data and pathway diagrams.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of CN128 hydrochloride is essential

for accurate and reproducible experimental results. The key properties are summarized in the

table below.
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Property Value Reference

Synonyms CN328, FOT1 hydrochloride [3]

CAS Number 1335282-05-7 [1]

Molecular Formula C₁₅H₁₈ClNO₃ [1]

Molecular Weight 295.76 g/mol [1]

Appearance Solid powder [1]

Purity ≥98% [1]

Solubility in DMSO
28.57 mg/mL (96.60 mM)

(ultrasonication recommended)
[1]

Solubility in Water
100 mg/mL (338.11 mM)

(ultrasonication recommended)
[2]

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of CN128 hydrochloride in

dimethyl sulfoxide (DMSO), a common solvent for in vitro cell-based assays.

Materials:

CN128 hydrochloride powder

Anhydrous or high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Sterile pipette tips
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Procedure:

Pre-weighing Preparation: Allow the vial of CN128 hydrochloride to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of CN128 hydrochloride powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 2.96 mg of CN128 hydrochloride (Molecular Weight: 295.76 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed powder. For the example

above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is fully dissolved. If

dissolution is slow, brief sonication in a water bath can facilitate the process.[1][2]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months.[2]

In Vivo Dosing Solution Preparation
This protocol provides a method for preparing a dosing solution of CN128 hydrochloride
suitable for oral administration in animal models. This formulation is designed to enhance

solubility and bioavailability.

Materials:

CN128 hydrochloride stock solution in DMSO (e.g., 28.6 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl in sterile water)
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Sterile conical tubes

Sterile pipette tips

Procedure:

Initial Dilution: In a sterile conical tube, add the required volume of the CN128
hydrochloride DMSO stock solution. For example, to prepare 1 mL of a dosing solution

containing 10% DMSO, start with 100 µL of a 28.6 mg/mL DMSO stock.

Addition of PEG300: Add 400 µL of PEG300 to the DMSO solution and mix thoroughly by

vortexing until a clear, homogeneous solution is formed.

Addition of Tween-80: Add 50 µL of Tween-80 to the mixture and vortex again to ensure

complete mixing.

Final Dilution with Saline: Add 450 µL of saline to the solution and vortex one final time. The

final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Administration: It is recommended to prepare this dosing solution fresh on the day of use. If

any precipitation occurs, gentle warming and/or sonication may be used to redissolve the

compound.

Visualization of Relevant Pathways and Workflows
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing a stock solution of CN128
hydrochloride.
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Caption: Workflow for CN128 Hydrochloride Stock Solution Preparation.

Signaling Pathway: Iron Metabolism and the Role of
CN128
CN128 acts as an iron chelator, directly impacting cellular iron metabolism. The diagram below

outlines the key steps in cellular iron uptake and storage, and illustrates the point of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b2661524?utm_src=pdf-body-img
https://www.benchchem.com/product/b2661524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2661524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


intervention for an iron chelator like CN128.
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Caption: Cellular Iron Metabolism and CN128's Point of Intervention.

Signaling Pathway: Ferroptosis and the Inhibitory Action
of CN128
Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation.

As an iron chelator, CN128 can inhibit this process. The following diagram illustrates the core

mechanism of ferroptosis and how CN128 intervenes.
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Caption: Inhibition of the Ferroptosis Pathway by CN128.
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Conclusion
The accurate preparation of CN128 hydrochloride stock solutions is fundamental to the

reliability and reproducibility of research into its therapeutic effects. The protocols and data

provided herein offer a comprehensive guide for researchers. By understanding its mechanism

of action as an iron chelator within the context of cellular pathways like iron metabolism and

ferroptosis, researchers can better design and interpret their experiments. Always refer to the

manufacturer's certificate of analysis for lot-specific information and handle all chemicals with

appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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